N-(2-((2-methyl-6-morpholinopyrimidin-4-yl)amino)ethyl)benzamide

• IUPAC Name: N-[2-[(2-methyl-6-morpholin-4-ylpyrimidin-4-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C18H23N5O2/c1-14-21-16(13-17(22-14)23-9-11-25-12-10-23)19-7-8-20-18(24)15-5-3-2-4-6-15/h2-6,13H,7-12H2,1H3,(H,20,24)(H,19,21,22)
• InChI Key: KTSBQBXUGGCZQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCOCC2)NCCNC(=O)C3=CC=CC=C3
• Molecular Formula: C18H23N5O2
• Molecular Weight: 341.4 g/mol

Description

“N-(2-((2-methyl-6-morpholinopyrimidin-4-yl)amino)ethyl)benzamide” is a compound that belongs to the class of organic compounds known as quinazolinamines. These are heterocyclic aromatic compounds containing a quianazoline moiety substituted by one or more amine groups.

Scientific Research Applications

Molecular Design and Synthesis

N-(2-((2-methyl-6-morpholinopyrimidin-4-yl)amino)ethyl)benzamide is part of a broader class of compounds studied for various pharmacological properties. Research efforts have been focused on the design, synthesis, and biological evaluation of these molecules. For instance, the discovery and characterization of MGCD0103, an orally active histone deacetylase inhibitor, exemplify the synthetic efforts in this domain. MGCD0103 inhibits HDACs 1-3 and 11, showing significant antitumor activity and has entered clinical trials, indicating its potential as an anticancer drug (Zhou et al., 2008).

Synthesis of Heterocyclic Compounds

The molecule has also inspired the synthesis of novel heterocyclic compounds. A study demonstrated the synthesis of various novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone. These compounds exhibited significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, suggesting their potential as therapeutic agents (Abu‐Hashem et al., 2020).

Analytical and Quality Control

In the analytical field, the separation of similar molecules, including this compound and related substances, has been developed using nonaqueous capillary electrophoresis. This method provides a promising approach for the quality control of pharmaceutical compounds, indicating the importance of analytical techniques in ensuring the purity and efficacy of synthesized drugs (Ye et al., 2012).

Chemical Characterization and Application

Further research into the chemical characterization and application of similar compounds includes the study of novel dihydropyrimidinone derivatives containing piperazine/morpholine moiety. These studies highlight the diversity in chemical structures and potential applications, ranging from antimicrobial activities to exploring novel pathways for drug development (Bhat et al., 2018).